Cas no 1684-46-4 (Benzene-1,4-d2)

• Product Name: Benzene-1,4-d2
• CAS No: 1684-46-4
• MF: C₆H₆
• MW: 80.124165058136
• CID: 137963
• PubChem ID: 13000141
• Update Time: 2025-04-19

Benzene-1,4-d2 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,4-d2
• p-dideuterobenzene
• D99669
• 1,4-Dideuteriobenzene
• AKOS015910447
• 1684-46-4
• (?H?)benzene
• Benzene-d2-2

• Inchi： 1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1D,6D
• InChI Key： UHOVQNZJYSORNB-UPXKZQJYSA-N
• SMILES： C1([2H])C=CC([2H])=CC=1

Computed Properties

• Exact Mass: 80.06
• Monoisotopic Mass: 80.06
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 15.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.896
• Boiling Point: 78.834 °C at 760 mmHg